Cas no 128988-21-6 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5-hydroxy-8,8-dimethyl- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5-hydroxy-8,8-dimethyl- (9CI)
• CAS No: 128988-21-6
• MF: C₂₅H₂₂O₅
• MW: 402.439187526703
• CID: 146006
• Update Time: 2024-03-06

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5-hydroxy-8,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5-hydroxy-8,8-dimethyl- (9CI)
• Ulexone B
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5-hydroxy-8,8-dimethyl- (9CI)

• Inchi： 1S/C25H22O5/c1-24(2)9-7-15-11-14(5-6-19(15)29-24)17-13-28-23-16-8-10-25(3,4)30-20(16)12-18(26)21(23)22(17)27/h5-13,26H,1-4H3
• InChI Key： ACNNVOPYPNMOSB-UHFFFAOYSA-N
• SMILES： CC1(C=CC2C(=CC=C(C3C(=O)C4C(=C5C(=CC=4O)OC(C)(C)C=C5)OC=3)C=2)O1)C

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 3.373

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 603.5±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids